N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2-oxo-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C13H14ClN3O2/c14-11-6-2-1-5-10(11)9-15-16-12(18)13(19)17-7-3-4-8-17/h1-2,5-6,9H,3-4,7-8H2,(H,16,18)/b15-9+
• InChI Key: NPVOXPNWFBPJDS-OQLLNIDSSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C(=O)NN=CC2=CC=CC=C2Cl
• Isomeric SMILES: C1CCN(C1)C(=O)C(=O)N/N=C/C2=CC=CC=C2Cl
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide, also known as CBOPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBOPH is a hydrazide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide is not fully understood, but it is believed to act on various biological targets, including enzymes and receptors. N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to bind to the GABA-A receptor, a receptor that is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-convulsant effects. N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to reduce pain and seizures in animal models.

Advantages and Limitations for Lab Experiments

N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has several advantages for laboratory experiments, including its high purity and stability. However, N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide research. One potential direction is the development of N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide analogs with improved pharmacological properties. Another potential direction is the investigation of N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a potential treatment for other diseases, such as epilepsy and cancer. Additionally, the use of N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a building block for the synthesis of other compounds could lead to the discovery of novel therapeutic agents.

Scientific Research Applications

N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has shown potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and organic synthesis. In medicinal chemistry, N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been studied for its potential as an anti-tumor agent, anti-inflammatory agent, and antimicrobial agent. In pharmacology, N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been studied for its potential as an analgesic and anti-convulsant agent. In organic synthesis, N'-(2-chlorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been studied for its potential as a building block for the synthesis of other compounds.